5-Aminonaphthalene-2-carboxylic acid
CAS No.: 100184-66-5
VCID: VC0009092
Molecular Formula: C11H9NO2
Molecular Weight: 187.19 g/mol
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Description | 5-Aminonaphthalene-2-carboxylic acid, also known as 5-Amino-2-naphthoic acid, is an organic compound with the molecular formula C11H9NO2 and a molecular weight of 187.195 . It is also known by other synonyms, including 5-amino-2-naphthalenecarboxylic acid and 1-aminonaphthalene-6-carboxylic acid . As a research assistant, it is important to highlight key projects and accomplishments rather than listing all past tasks . Employers value precision in research, so examples of tasks where attention to detail was important should be provided, including tasks like data cleaning or managing large datasets . A strong academic research assistant resume should highlight research skills, knowledge of research methodologies, and the ability to work independently . Similar compounds include 5-AMINO-NAPHTHALENE-1-CARBOXYLIC ACID, which has a CAS No. 32018-88-5 and the same molecular formula and weight , and 5-aminonaphthalene-2-sulfonic acid . Another related compound is 5-Phenylpyrimidine-2-carboxylic Acid, which has a different molecular formula of C11H8N2O2 and a molecular weight of 200.19 . |
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CAS No. | 100184-66-5 |
Product Name | 5-Aminonaphthalene-2-carboxylic acid |
Molecular Formula | C11H9NO2 |
Molecular Weight | 187.19 g/mol |
IUPAC Name | 5-aminonaphthalene-2-carboxylic acid |
Standard InChI | InChI=1S/C11H9NO2/c12-10-3-1-2-7-6-8(11(13)14)4-5-9(7)10/h1-6H,12H2,(H,13,14) |
Standard InChIKey | XVOBQVZYYPJXCK-UHFFFAOYSA-N |
SMILES | C1=CC2=C(C=CC(=C2)C(=O)O)C(=C1)N |
Canonical SMILES | C1=CC2=C(C=CC(=C2)C(=O)O)C(=C1)N |
PubChem Compound | 277948 |
Last Modified | Jul 17 2023 |
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